Cas no 77210-36-7 (Cyclopropanecarboxylicacid, 2-ethenyl-, methyl ester, (1S-trans)- (9CI))

Cyclopropanecarboxylicacid, 2-ethenyl-, methyl ester, (1S-trans)- (9CI) structure
77210-36-7 structure
Product Name:Cyclopropanecarboxylicacid, 2-ethenyl-, methyl ester, (1S-trans)- (9CI)
CAS No:77210-36-7
MF:C7H10O2
MW:126.153102397919
CID:549179
PubChem ID:45116496
Update Time:2025-04-19

Cyclopropanecarboxylicacid, 2-ethenyl-, methyl ester, (1S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylicacid, 2-ethenyl-, methyl ester, (1S-trans)- (9CI)
    • methyl (1S,2R)-2-ethenylcyclopropane-1-carboxylate
    • DTXSID00668447
    • 77210-36-7
    • Inchi: 1S/C7H10O2/c1-3-5-4-6(5)7(8)9-2/h3,5-6H,1,4H2,2H3/t5-,6-/m0/s1
    • InChI Key: NIKRQZZKLVNECO-WDSKDSINSA-N
    • SMILES: O(C)C([C@H]1C[C@@H]1C=C)=O

Computed Properties

  • Exact Mass: 126.068
  • Monoisotopic Mass: 126.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 1.1
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